1-[1-(Diphenylmethyl)azetidin-3-yl]piperazine

• Molecular Formula: C20H25N3
• Molecular Weight: 307.4 g/mol
• IUPAC Name: 1-(1-benzhydrylazetidin-3-yl)piperazine
• InChI: InChI=1S/C20H25N3/c1-3-7-17(8-4-1)20(18-9-5-2-6-10-18)23-15-19(16-23)22-13-11-21-12-14-22/h1-10,19-21H,11-16H2
• InChI Key: YJBYVWPJFFLDEA-UHFFFAOYSA-N
• SMILES: C1CN(CCN1)C2CN(C2)C(C3=CC=CC=C3)C4=CC=CC=C4

Description

1-[1-(Diphenylmethyl)azetidin-3-yl]piperazine is a useful research compound. Its molecular formula is C20H25N3 and its molecular weight is 307.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-(diphenylmethyl)azetidin-3-yl methanesulfonate (see J. Org. Chem.; 56; 1991; 6729; 25 g, 78.6 mmol), piperazine (67.7 g, 0.79 mol) and dry acetonitrile was stirred at 60° C. overnight under nitrogen. The mixture was cooled and partitioned between water and methylene chloride. The organic layer was washed with water and brine. The solution was dried over Na2SO4 and then the solvent was removed by evaporation. The residue was purified by column chromatography on silica gel (methanol-methylene chloride 5:95). There was obtained 17.5 g (72%) of 1-[1-(diphenylmethyl)azetidin-3-yl]piperazine as a yellow oil. 1H NMR (400 MHz, CDCl3): 2.1-2.4 (m, 4H), 2.8-2.9 (m, 2H), 3.0 (m, 4H), 3.4-3.5 (m, 2H), 3.7-3.9 (m, 1H), 4.4 (s, 1H), 7.2-7.4 (m, 10H); LCMS: m/z 308 (M+1)+.